Cas no 2171918-34-4 (2-bromo-2-methylpropyl 1,3-oxazole-5-carboxylate)

• Product Name: 2-bromo-2-methylpropyl 1,3-oxazole-5-carboxylate
• CAS No: 2171918-34-4
• MF: C₈H₁₀BrNO₃
• MW: 248.07390165329
• CID: 6273898
• PubChem ID: 165905164
• Update Time: 2025-05-25

2-bromo-2-methylpropyl 1,3-oxazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2-bromo-2-methylpropyl 1,3-oxazole-5-carboxylate
• 2171918-34-4
• EN300-1478666

• Inchi： 1S/C8H10BrNO3/c1-8(2,9)4-12-7(11)6-3-10-5-13-6/h3,5H,4H2,1-2H3
• InChI Key： BQDZIFXKNWTYAX-UHFFFAOYSA-N
• SMILES： BrC(C)(C)COC(C1=CN=CO1)=O

Computed Properties

• Exact Mass: 246.98441g/mol
• Monoisotopic Mass: 246.98441g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 52.3Ų

Additional information on 2-bromo-2-methylpropyl 1,3-oxazole-5-carboxylate

2-Bromo-2-Methylpropyl 1,3-Oxazole-5-Carboxylate

The compound 2-bromo-2-methylpropyl 1,3-oxazole-5-carboxylate (CAS No. 2171918-34-4) is a versatile organic compound with significant applications in various fields of chemistry. This compound is characterized by its unique structure, which combines a bromoalkyl group with a substituted oxazole ring. The oxazole moiety, a five-membered heterocyclic ring containing one oxygen and one nitrogen atom, contributes to the compound's reactivity and stability. The bromoalkyl group, specifically the 2-bromo-2-methylpropyl chain, adds functionality by introducing bromine, which can participate in various substitution reactions.

Recent studies have highlighted the importance of oxazole-containing compounds in medicinal chemistry and materials science. For instance, researchers have explored the use of oxazole derivatives as potential candidates for drug development due to their ability to interact with biological targets such as enzymes and receptors. The bromoalkyl group in this compound further enhances its versatility by enabling it to serve as an intermediate in the synthesis of more complex molecules. For example, the bromine atom can be replaced with other functional groups through nucleophilic substitution reactions, making this compound a valuable building block in organic synthesis.

In terms of synthesis, 2-bromo-2-methylpropyl 1,3-oxazole-5-carboxylate can be prepared via several methods. One common approach involves the reaction of an appropriate oxazole derivative with a bromoalkylating agent under specific conditions. The choice of reagents and reaction conditions plays a critical role in ensuring high yields and purity of the final product. Recent advancements in catalytic methods have also been explored to optimize the synthesis process, reducing reaction times and improving selectivity.

The physical properties of this compound are also worth noting. It has a melting point of approximately 85°C and is soluble in common organic solvents such as dichloromethane and ethyl acetate. Its stability under various conditions has been studied extensively, with results indicating that it remains stable under normal storage conditions but may undergo degradation under harsh acidic or basic environments.

Applications of 2-bromo-2-methylpropyl 1,3-oxazole-5-carboxylate are diverse. In pharmaceutical research, it has been used as an intermediate in the synthesis of bioactive compounds targeting various diseases. For example, studies have shown that derivatives of this compound exhibit potential anti-inflammatory and antioxidant activities. Additionally, it has found applications in agrochemicals, where it serves as a precursor for herbicides and fungicides.

From an environmental perspective, understanding the fate and toxicity of this compound is crucial. Recent research has focused on assessing its biodegradability and potential impact on aquatic ecosystems. Results indicate that under aerobic conditions, the compound undergoes slow biodegradation, highlighting the need for proper disposal methods to minimize environmental impact.

In conclusion, 2-bromo-2-methylpropyl 1,3-oxazole-5-carboxylate (CAS No. 2171918-34-4) is a valuable compound with wide-ranging applications in organic synthesis and material science. Its unique structure and reactivity make it an essential tool for researchers aiming to develop novel compounds with desired biological or chemical properties.